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Abstract
This technical guide provides an in-depth examination of the molecular structure and chemical

properties of cyanocobalamin (Vitamin B12). Cyanocobalamin is a vital water-soluble vitamin

with a complex organometallic structure, playing a crucial role in various metabolic processes.

This document outlines its intricate molecular architecture, details its physicochemical

properties, and presents standardized experimental protocols for its analysis. Furthermore, it

includes visualizations of its structure, a typical analytical workflow, and its metabolic pathway

to facilitate a comprehensive understanding for researchers, scientists, and professionals in

drug development.

Molecular Structure of Cyanocobalamin
Cyanocobalamin is one of the most structurally complex vitamins.[1] Its core structure

consists of a corrin ring, which is similar to the porphyrin ring found in heme, but with two of the

pyrrole rings directly bonded.[2] At the center of this corrin ring lies a cobalt (Co) atom.[3] The

chemical formula for cyanocobalamin is C₆₃H₈₈CoN₁₄O₁₄P, and it has a molecular weight of

approximately 1355.4 g/mol .[4][5]

The structure can be broken down into three main parts:
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The Corrin Ring: A macrocyclic system with a centrally located cobalt ion.

An Upper Axial Ligand: A cyanide group (-CN) coordinated to the cobalt atom. This cyanide

group is an artifact of the historical isolation process and stabilizes the molecule.[6]

A Lower Axial Ligand: A 5,6-dimethylbenzimidazole nucleotide, which is attached to the

cobalt atom and also linked to the corrin ring via a ribose-phosphate-propanolamine side

chain.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Vitamin B12 - Wikipedia [en.wikipedia.org]

2. Cyanocobalamin production | PPTX [slideshare.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b7881791?utm_src=pdf-body-img
https://www.benchchem.com/product/b7881791?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Vitamin_B12
https://www.slideshare.net/slideshow/cyanocobalamin-production/239639524
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7881791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. researchgate.net [researchgate.net]

4. Cyanocobalamin | C63H88CoN14O14P | CID 166596686 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. shutterstock.com [shutterstock.com]

6. Cyanocobalamin - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Cyanocobalamin: A Comprehensive Technical Guide to
its Molecular Structure and Chemical Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7881791#molecular-structure-and-
chemical-properties-of-cyanocobalamin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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